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Compound of Interest

Compound Name: Pentaerythritol trimethacrylate

Cat. No.: B1141467 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

pentaerythritol trimethacrylate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

I. Immediate Safety Considerations
Pentaerythritol trimethacrylate presents several health and environmental hazards that must

be understood before handling and disposal. It is classified as a skin irritant, may cause an

allergic skin reaction, causes serious eye irritation, and is suspected of causing cancer.[1][2]

Furthermore, it is toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE) is mandatory when handling this chemical for disposal.

The minimum required PPE includes:

Eye Protection: Goggles compliant with European standard EN 166 or equivalent.[1][2]

Hand Protection: Chemical-resistant protective gloves. It is important to inspect gloves for

integrity before use.[1][3][4]

Body Protection: Long-sleeved clothing and a lab coat.[2]

Respiratory Protection: In cases of inadequate ventilation or when dealing with aerosols or

dust, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[2]
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II. Step-by-Step Disposal Protocol
The guiding principle for the disposal of pentaerythritol trimethacrylate is that it must be

treated as hazardous waste.[1] Under no circumstances should it be disposed of down the

drain or in regular trash.[1][3]

Step 1: Waste Identification and Segregation

Clearly label the waste container as "Hazardous Waste: Pentaerythritol Trimethacrylate".

Segregate this waste from other laboratory waste streams to avoid accidental mixing with

incompatible materials. Pentaerythritol trimethacrylate is incompatible with strong

oxidizing agents, strong acids, and strong bases.[5]

Step 2: Containerization

Use a dedicated, leak-proof, and sealable container for collecting the waste.

The container must be in good condition and compatible with the chemical.

Keep the container tightly closed when not in use.[1]

Step 3: Handling Contaminated Materials

Any materials used for cleaning up spills, such as inert absorbent material (e.g., sand or

earth), should also be collected and placed in the designated hazardous waste container.[1]

[6]

Contaminated labware (e.g., pipettes, flasks) and PPE (e.g., gloves) must be disposed of as

hazardous waste.[7]

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.[1]
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This area should be away from heat, direct sunlight, and sources of ignition, as the

substance may undergo uncontrolled polymerization at high temperatures.[5]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[1][4]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

pentaerythritol trimethacrylate.

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[7]

III. Quantitative Data Summary
The following table summarizes key quantitative data for pentaerythritol trimethacrylate,

compiled from various safety data sheets.

Property Value Source(s)

Acute Oral Toxicity (LD50, Rat) 1,830 mg/kg

Flash Point > 110°C (230°F) [5]

Vapor Pressure <0.001 mm Hg at 25°C [5]

Water Solubility Practically insoluble [5]

Refractive Index 1.4840 at 20°C [5]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of pentaerythritol trimethacrylate.
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Caption: Workflow for the safe disposal of pentaerythritol trimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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